Cas no 1541629-72-4 (5-Bromo-N-(cyclobutylmethyl)-3-methylpyridin-2-amine)

• Product Name: 5-Bromo-N-(cyclobutylmethyl)-3-methylpyridin-2-amine
• CAS No: 1541629-72-4
• MF: C₁₁H₁₅BrN₂
• MW: 255.154201745987
• MDL: MFCD23754165
• CID: 4783169
• Update Time: 2025-06-16

5-Bromo-N-(cyclobutylmethyl)-3-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(cyclobutylmethyl)-3-methylpyridin-2-amine
• 5-Bromo-N-(cyclobutylmethyl)-3-methylpyridin-2-amine

• MDL： MFCD23754165
• Inchi： 1S/C11H15BrN2/c1-8-5-10(12)7-14-11(8)13-6-9-3-2-4-9/h5,7,9H,2-4,6H2,1H3,(H,13,14)
• InChI Key： YVKRJUIYSIDOTM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=C1)NCC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 3.5
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Bromo-N-(cyclobutylmethyl)-3-methylpyridin-2-amine

Introduction to 5-Bromo-N-(cyclobutylmethyl)-3-methylpyridin-2-amine (CAS No. 1541629-72-4)

5-Bromo-N-(cyclobutylmethyl)-3-methylpyridin-2-amine, with the chemical formula C₁₂H₁₇NBr, is a significant compound in the field of pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a bromo substituent at the 5-position of the pyridine ring and a cyclobutylmethyl group attached to the nitrogen atom. These structural elements contribute to its potential applications in various chemical synthesis processes and biological studies.

The CAS number 1541629-72-4 serves as a unique identifier for this compound, ensuring precise classification and reference in scientific literature. The presence of the bromo group makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel pharmaceutical agents.

The N-(cyclobutylmethyl) moiety in the compound's name is another critical feature that enhances its utility. The cyclobutyl group introduces steric hindrance, which can influence reaction outcomes and selectivity. This characteristic is particularly useful in designing molecules with specific biological activities, such as enzyme inhibitors or receptor ligands. The 3-methylpyridin-2-amine part of the name indicates the presence of a methyl group at the 3-position and an amine functional group at the 2-position of the pyridine ring. These substituents can modulate electronic properties and interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of such versatile intermediates like 5-Bromo-N-(cyclobutylmethyl)-3-methylpyridin-2-amine. Researchers have been exploring its potential in developing treatments for various diseases, including cancer and neurodegenerative disorders. The bromo substituent, for instance, can be readily displaced by nucleophiles under mild conditions, facilitating the introduction of diverse functional groups. This reactivity makes it an attractive building block for constructing pharmacophores.

In addition to its synthetic utility, this compound has shown promise in computational studies aimed at identifying new drug candidates. Molecular modeling techniques have been employed to evaluate its binding affinity to different biological targets. The cyclobutylmethyl group's steric profile appears to enhance interactions with specific protein pockets, suggesting its potential as a scaffold for designing targeted therapies.

The 3-methylpyridin-2-amine moiety has also been investigated for its role in modulating pharmacokinetic properties. Pyridine derivatives are well-documented for their ability to enhance solubility and metabolic stability, which are crucial factors in drug development. By incorporating this motif into a molecular framework, researchers aim to improve the bioavailability and efficacy of potential therapeutic agents.

Current research is also exploring the use of 5-Bromo-N-(cyclobutylmethyl)-3-methylpyridin-2-amine in material science applications. Its unique structural features make it a candidate for developing novel polymers and coordination complexes with enhanced properties. For instance, metal complexes derived from this compound could exhibit improved catalytic activity or luminescence characteristics, making them useful in industrial processes or optoelectronic devices.

The synthesis of this compound involves multi-step organic transformations that highlight its complexity and synthetic challenge. Advanced synthetic methodologies, including transition metal catalysis and flow chemistry, have been employed to achieve high yields and purity levels. These techniques not only facilitate the production of large quantities but also enable fine-tuning of reaction conditions to optimize product characteristics.

Future directions in research may focus on expanding the chemical space accessible through derivatives of 5-Bromo-N-(cyclobutylmethyl)-3-methylpyridin-2-amine. By modifying substituents or exploring different functional groups, scientists can uncover new biological activities and applications. The compound's versatility suggests that it will remain a cornerstone in both academic research and industrial development.

In conclusion, 5-Bromo-N-(cyclobutylmethyl)-3-methylpyridin-2-amine (CAS No. 1541629-72-4) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features, coupled with recent advancements in synthetic and computational chemistry, position it as a valuable asset for researchers aiming to develop innovative solutions across multiple disciplines.